Cas no 1060358-80-6 (3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide)

• Product Name: 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide
• CAS No: 1060358-80-6
• MF: C₁₆H₁₄F₂N₂O₂
• MW: 304.291370868683
• CID: 5845822
• PubChem ID: 25862802
• Update Time: 2025-06-15

3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[4-[2-(methylamino)-2-oxoethyl]phenyl]benzamide
• 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide
• AKOS024497823
• 1060358-80-6
• F5097-1289
• 3,4-difluoro-N-(4-(2-(methylamino)-2-oxoethyl)phenyl)benzamide

• Inchi： 1S/C16H14F2N2O2/c1-19-15(21)8-10-2-5-12(6-3-10)20-16(22)11-4-7-13(17)14(18)9-11/h2-7,9H,8H2,1H3,(H,19,21)(H,20,22)
• InChI Key： KGDGGOJNQDIVMB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(NC)=O)C=C1)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 304.10233402g/mol
• Monoisotopic Mass: 304.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide

Professional Introduction to Compound with CAS No. 1060358-80-6 and Product Name: 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide

The compound with the CAS number 1060358-80-6 and the product name 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both fluorine atoms at the 3 and 4 positions of the benzamide core, along with a substituted phenyl group containing a methylcarbamoyl moiety, contributes to its distinct chemical properties and biological activities.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been widely studied for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. The fluorine atoms in 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide are strategically positioned to influence electronic distributions and intermolecular interactions, making this compound a promising candidate for further investigation.

The methylcarbamoyl substituent at the para position of the phenyl ring introduces a polar functional group that can modulate the compound's solubility and interaction with biological targets. This structural feature is particularly relevant in drug design, as it allows for fine-tuning of pharmacological properties. The combination of these elements makes 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide a versatile scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated benzamides in medicinal chemistry. For instance, fluorinated benzamides have been shown to exhibit potent inhibitory effects on various enzymes and receptors. The structural motif present in 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide aligns well with these findings, suggesting potential applications in the treatment of inflammatory diseases, neurodegenerative disorders, and other conditions where enzyme inhibition is a key mechanism of action.

The synthesis of 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing sophistication in pharmaceutical synthesis.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide with biological targets. These studies have revealed that the fluorine atoms and methylcarbamoyl group contribute significantly to its binding affinity by forming critical hydrogen bonds and hydrophobic interactions. Such insights are invaluable for optimizing lead compounds into viable drug candidates.

The pharmacological profile of 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide is currently under investigation in preclinical studies. Preliminary results indicate that this compound exhibits promising activity against certain disease models without significant side effects. These findings are encouraging and warrant further exploration into its therapeutic potential. The compound's unique structure suggests it may interact with multiple targets simultaneously, offering a multitargeted approach that could be advantageous over traditional monotherapies.

As research progresses, the development of novel synthetic routes and analytical techniques will continue to enhance our ability to study compounds like 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide. Advances in mass spectrometry and high-resolution nuclear magnetic resonance (NMR) spectroscopy have enabled detailed structural elucidation and purity assessment. These tools are essential for ensuring that subsequent biological evaluations are conducted on well-characterized samples.

The broader implications of this research extend beyond individual compounds to the advancement of drug discovery methodologies as a whole. The principles learned from studying 3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide can be applied to other fluorinated benzamides and related scaffolds, accelerating the development pipeline for new therapeutics.

In conclusion,3,4-difluoro-N-{4-[(methylcarbamoyl)methyl]phenyl}benzamide (CAS No. 1060358-80-6) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for addressing unmet medical needs through innovative drug design strategies.